Cas no 34576-61-9 (Benzo[b]thiophene, 7-bromo-4-methoxy-)

• Product Name: Benzo[b]thiophene, 7-bromo-4-methoxy-
• CAS No: 34576-61-9
• MF: C₉H₇BrOS
• MW: 243.120280504227
• CID: 2108312
• Update Time: 2023-08-03

Benzo[b]thiophene, 7-bromo-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-methoxy-1-benzothiophene
• Benzo[b]thiophene, 7-bromo-4-methoxy-

• Inchi： 1S/C9H7BrOS/c1-11-8-3-2-7(10)9-6(8)4-5-12-9/h2-5H,1H3
• InChI Key： BARSIPZLVZJTIH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CSC=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 37.5

Experimental Properties

• Density: 1.586±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes